Cas no 1049571-85-8 (N'-{2-[4-(4-fluorophenyl)piperazin-1-yl]ethyl}-N-[(thiophen-2-yl)methyl]ethanediamide)

• Product Name: N'-{2-[4-(4-fluorophenyl)piperazin-1-yl]ethyl}-N-[(thiophen-2-yl)methyl]ethanediamide
• CAS No: 1049571-85-8
• MF: C₁₉H₂₃FN₄O₂S
• MW: 390.474926233292
• CID: 6101049
• PubChem ID: 42268656
• Update Time: 2025-10-29

N'-{2-[4-(4-fluorophenyl)piperazin-1-yl]ethyl}-N-[(thiophen-2-yl)methyl]ethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-{2-[4-(4-fluorophenyl)piperazin-1-yl]ethyl}-N-[(thiophen-2-yl)methyl]ethanediamide
• N-[2-[4-(4-fluorophenyl)piperazin-1-yl]ethyl]-N'-(thiophen-2-ylmethyl)oxamide
• CCG-297009
• F5266-0200
• AKOS024504436
• 1049571-85-8
• N1-(2-(4-(4-fluorophenyl)piperazin-1-yl)ethyl)-N2-(thiophen-2-ylmethyl)oxalamide
• VU0640069-1

• Inchi： 1S/C19H23FN4O2S/c20-15-3-5-16(6-4-15)24-11-9-23(10-12-24)8-7-21-18(25)19(26)22-14-17-2-1-13-27-17/h1-6,13H,7-12,14H2,(H,21,25)(H,22,26)
• InChI Key： GNMKINPKHJTSDG-UHFFFAOYSA-N
• SMILES： C(NCCN1CCN(C2=CC=C(F)C=C2)CC1)(=O)C(NCC1SC=CC=1)=O

Computed Properties

• Exact Mass: 390.15257532g/mol
• Monoisotopic Mass: 390.15257532g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 494
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 92.9Ų

Additional information on N'-{2-[4-(4-fluorophenyl)piperazin-1-yl]ethyl}-N-[(thiophen-2-yl)methyl]ethanediamide

N'-{2-[4-(4-Fluorophenyl)Piperazin-1-yl]ethyl}-N-[(Thiophen-2-yl)Methyl]Ethanediamide: A Comprehensive Overview

N'-{2-[4-(4-Fluorophenyl)piperazin-1-yl]ethyl}-N-[(thiophen-2-yl)methyl]ethanediamide (CAS No. 1049571-85-8) is a complex organic compound with significant potential in the field of medicinal chemistry and drug development. This compound, often referred to by its CAS number for brevity, has garnered attention due to its unique structural features and potential biological activities. In this article, we will delve into the chemical structure, synthesis methods, pharmacological properties, and recent research advancements of this compound.

Chemical Structure and Synthesis

The chemical structure of N'-{2-[4-(4-fluorophenyl)piperazin-1-yl]ethyl}-N-[(thiophen-2-yl)methyl]ethanediamide is characterized by a central ethanediamide core flanked by two distinct functional groups: a piperazine ring substituted with a 4-fluorophenyl group and a thiophene ring attached to a methyl group. The presence of these functional groups imparts specific chemical and biological properties to the molecule.

The synthesis of this compound typically involves multi-step reactions, starting with the formation of the piperazine derivative. The key steps include the reaction of 1-(2-aminoethyl)-4-(4-fluorophenyl)piperazine with thiophene-2-carbaldehyde to form the corresponding imine, followed by reductive amination to introduce the amide functionality. Recent advancements in synthetic methodologies have focused on improving the efficiency and yield of these reactions, making the compound more accessible for further research and development.

Pharmacological Properties

N'-{2-[4-(4-fluorophenyl)piperazin-1-yl]ethyl}-N-[(thiophen-2-yl)methyl]ethanediamide has been studied for its potential as a therapeutic agent in various medical conditions. One of its notable properties is its ability to modulate specific receptors in the central nervous system (CNS). Research has shown that this compound exhibits affinity for serotonin receptors, particularly the 5-HT_1A receptor, which plays a crucial role in regulating mood and anxiety.

In addition to its CNS activity, this compound has also been investigated for its anti-inflammatory properties. Studies have demonstrated that it can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, suggesting its potential use in treating inflammatory diseases. The dual action on both CNS and inflammatory pathways makes it an attractive candidate for further preclinical and clinical evaluation.

Clinical Applications and Research Advancements

The potential clinical applications of N'-{2-[4-(4-fluorophenyl)piperazin-1-yl]ethyl}-N-[(thiophen-2-yl)methyl]ethanediamide are diverse and promising. Ongoing clinical trials are exploring its efficacy in treating anxiety disorders, depression, and chronic pain. Preliminary results from these trials have shown promising outcomes, with patients reporting significant improvements in symptoms without severe side effects.

Recent research has also focused on optimizing the pharmacokinetic properties of this compound to enhance its therapeutic index. Studies have investigated various prodrug strategies to improve solubility and bioavailability, making it more suitable for oral administration. These efforts aim to develop a more effective and patient-friendly formulation for clinical use.

Conclusion

N'-{2-[4-(4-fluorophenyl)piperazin-1-yl]ethyl}-N-[(thiophen-2-yl)methyl]ethanediamide (CAS No. 1049571-85-8) is a promising compound with a unique chemical structure and diverse biological activities. Its potential as a therapeutic agent for various medical conditions, including anxiety disorders, depression, and inflammatory diseases, makes it an exciting area of research in medicinal chemistry. As ongoing studies continue to uncover new insights into its mechanisms of action and optimize its pharmacological properties, this compound holds significant promise for future clinical applications.